Cas no 2171834-68-5 (2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol)

• Product Name: 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol
• CAS No: 2171834-68-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6286484
• PubChem ID: 165598645
• Update Time: 2025-10-08

2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol
• EN300-1626915
• 2171834-68-5

• Inchi： 1S/C10H19NO2/c1-13-6-7-2-9(10(12)3-7)8-4-11-5-8/h7-12H,2-6H2,1H3
• InChI Key： UVIHMXSDQWCGKX-UHFFFAOYSA-N
• SMILES： OC1CC(COC)CC1C1CNC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol

Introduction to 2-(Azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol (CAS No. 2171834-68-5)

2-(Azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol, with the CAS number 2171834-68-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentanols and features a unique combination of an azetidine ring and a methoxymethyl substituent, making it a promising candidate for various therapeutic applications.

The structural complexity of 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol offers several advantages in drug design. The azetidine ring, a four-membered heterocycle, is known for its ability to form stable complexes with metal ions and its potential to modulate protein-protein interactions. The methoxymethyl group, on the other hand, enhances the lipophilicity and solubility of the molecule, which are crucial for improving its pharmacokinetic properties.

Recent studies have explored the biological activities of 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol has also been extensively studied. Animal models have shown that it has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile in preclinical studies further supports its potential for clinical development.

In terms of synthetic methods, several efficient routes have been developed to produce 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol. One common approach involves the ring-opening reaction of an azetidine derivative followed by functional group manipulations to introduce the methoxymethyl substituent. These synthetic strategies not only ensure high yields but also allow for easy modification of the molecule to explore structure-activity relationships (SAR).

The ongoing research on 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol is part of a broader effort to discover new therapeutic agents with improved efficacy and safety profiles. As more data from clinical trials become available, it is expected that this compound will continue to be a focus of interest in both academic and industrial settings.

In conclusion, 2-(azetidin-3-yl)-4-(methoxymethyl)cyclopentan-1-ol (CAS No. 2171834-68-5) represents a promising lead compound in the development of novel drugs for various medical conditions. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an exciting candidate for further investigation and potential clinical applications.